1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H22BrFN2/c1-14-3-4-15(2)19(11-14)23-9-7-22(8-10-23)13-16-5-6-18(21)17(20)12-16/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: FHFXLTACXPBRHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=C(C=C3)F)Br
• Molecular Formula: C19H22BrFN2
• Molecular Weight: 377.3 g/mol

Description

1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine, also known as BFBM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BFBM is a piperazine derivative that possesses both benzyl and phenyl moieties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is not fully understood, but it is believed to act as a competitive inhibitor of DAT. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine binds to the DAT protein and prevents the uptake of dopamine, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels has been shown to have various physiological effects, including the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to have various biochemical and physiological effects. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to selectively bind to DAT and inhibit dopamine uptake, leading to an increase in dopamine levels in the brain. This increase in dopamine levels has been shown to have various physiological effects, including the regulation of mood, motivation, and reward. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been shown to induce apoptosis in cancer cells, making it a potential candidate for targeted cancer therapy.

Advantages and Limitations for Lab Experiments

1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages and limitations for laboratory experiments. One of the primary advantages of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is its selectivity for DAT, making it a potential candidate for imaging studies of the dopamine system. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been shown to selectively bind to cancer cells, making it a potential candidate for targeted cancer therapy. However, one of the limitations of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is its relatively short half-life, which may limit its use in imaging studies. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine also has limited solubility in aqueous solutions, which may limit its use in certain laboratory experiments.

Future Directions

There are several future directions for the study of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine. One potential future direction is the development of more efficient synthesis methods for 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine. Another potential future direction is the optimization of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine as a ligand for imaging studies of the dopamine system. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine may also be further studied for its potential applications in the diagnosis and treatment of cancer. Additionally, the mechanism of action of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine may be further elucidated to better understand its biochemical and physiological effects.

Synthesis Methods

1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine can be synthesized using various methods, including the reaction of 3-bromo-4-fluorobenzyl chloride with 4-(2,5-dimethylphenyl)piperazine in the presence of a base such as potassium carbonate. Another method involves the reaction of 3-bromo-4-fluorobenzylamine with 4-(2,5-dimethylphenyl)piperazine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS). The synthesis of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been reported in various scientific literature, and the purity of the compound can be confirmed using analytical techniques such as NMR and HPLC.

Scientific Research Applications

1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been studied for its potential applications in scientific research. One of the primary applications of 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is its use as a ligand for imaging studies. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been labeled with various radioisotopes such as ^18F and ^11C and used for imaging studies of the dopamine transporter (DAT) in the brain. DAT is a protein that plays a crucial role in regulating dopamine levels in the brain, and its dysfunction has been implicated in various neurological disorders such as Parkinson's disease and addiction. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been studied for its potential applications in the diagnosis and treatment of cancer. 1-(3-bromo-4-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to selectively bind to cancer cells and induce apoptosis, making it a potential candidate for targeted cancer therapy.